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Compound of Interest

Compound Name: Quinmerac-13C6

Cat. No.: B564248

Before any disposal procedure can be initiated, a thorough understanding of the compound's
characteristics is essential. Quinmerac-13C6 is not a typical laboratory reagent; it is a stable
isotope-labeled version of a potent herbicide.

Clarifying the Isotope Label: 13C is Stable, Not Radioactive

A common point of confusion with isotopically labeled compounds is the assumption of
radioactivity. Quinmerac-13C6 is labeled with Carbon-13, a naturally occurring, stable isotope
of carbon. Unlike Carbon-14, it does not undergo radioactive decay.

This is a critical distinction:

» No Radiological Hazard: The disposal protocols for Quinmerac-13C6 are dictated
exclusively by its chemical hazards and associated environmental regulations.

» No Specialized Radiological Waste Stream: You do not need to follow protocols for
radioactive waste.[1][2] Co-mingling this chemical waste with radioactive waste is a serious
compliance violation and creates a complex, expensive, and dangerous mixed-waste
disposal challenge.[3]

Chemical Hazard Profile of Quinmerac

The disposal procedure is driven by the inherent chemical and ecotoxicological properties of
the parent compound, Quinmerac. It is a quinolinecarboxylic acid herbicide designed for
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persistence and mobility to control weeds.[4][5] These very properties make improper disposal

an environmental risk.

Primary Concern &
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Rationale
Groundwater
Contamination:
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) o persistent and highly
Toxic to aquatic life o _ _
) ) ) mobile in soil, posing
Environmental with long-lasting o ) [4151161[7118]
a significant risk to
effects.[6][7]
groundwater and
surface water if
disposed of
improperly.[4][8][9]
Occupational
) Exposure: Direct
May cause an allergic )
) ) ) contact during
skin reaction (skin ) )
N handling and disposal
sensitizer).[10] )
Human Health ) can lead to skin [10]
Harmful if swallowed, o
. sensitization. Proper
inhaled, or absorbed )
] Personal Protective
through the skin.[10] ) )
Equipment (PPE) is
mandatory.
Legal Compliance:
Improper disposal of
excess pesticide is a
violation of federal
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o law.[10] Disposal is
Regulatory pesticide waste under [10][11][22]

federal law.[10][11]

governed by the
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Conservation and
Recovery Act (RCRA).
[12]
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The Regulatory Imperative: RCRA and Waste
Determination

In the United States, the disposal of chemical waste, including pesticides, is governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[11][12] A substance becomes "solid waste" the moment the user decides to discard it.
[12][13] The next crucial step is to determine if it is "hazardous waste."

A pesticide waste is considered hazardous if it meets one of two conditions:

o Listed Waste: The sole active ingredient is specifically named on the F, K, P, or U lists of
hazardous wastes (40 CFR Part 261).[13][14] Quinmerac is not found on the "acutely
hazardous" P-list.[15]

o Characteristic Waste: The waste exhibits at least one of four characteristics: ignitability,
corrosivity, reactivity, or toxicity.[13]

Because state and local laws can be more stringent than federal regulations, the final
determination must be made in consultation with your institution's Environmental Health &
Safety (EHS) office.[14][16] Never make a hazardous waste determination independently.

Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to managing Quinmerac-13C6 from
the point it is declared waste to its final disposal.

Step 1: Waste Characterization and Segregation

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

 Identify the Waste Stream: The waste stream includes not only the neat (pure) Quinmerac-
13C6 compound but also any materials significantly contaminated with it. This includes:

o Grossly contaminated lab coats, gloves, and bench paper.

o Used pipette tips, vials, or sample tubes.
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o Solvents or solutions containing Quinmerac-13C6.

o Absorbent materials used to clean up spills.[4]

o Segregate Immediately: This waste must be kept separate from all other chemical waste
streams, and especially from radioactive waste.[2]

Step 2: Containerization and Labeling

o Select the Correct Container: Use a chemically compatible, leak-proof container with a
secure, tight-fitting lid. A high-density polyethylene (HDPE) jug or drum is a suitable choice.
Ensure the container is in good condition, free of cracks or residue from previous use.

o Label the Container Clearly: Proper labeling is a strict regulatory requirement. Your
institution's EHS office will provide a specific hazardous waste label, which must be filled out
completely and legibly. Affix the label to the container before adding any waste. The label
must include:

o The words "Hazardous Waste".

o The full chemical name: "Quinmerac-13C6" and any other chemical constituents (e.g.,
"Methanol"). Avoid abbreviations or chemical formulas.

o The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard").
o The date when waste was first added to the container (accumulation start date).

o The name and contact information of the Principal Investigator or laboratory contact.

Step 3: Safe Accumulation and Storage

» Designate a Satellite Accumulation Area (SAA): This is a designated area in your lab, at or
near the point of generation, where the waste is temporarily stored.

o Keep Containers Closed: The waste container must be kept securely closed at all times,
except when you are actively adding waste to it.[17]
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e Provide Secondary Containment: Place the waste container in a larger, chemically resistant
tub or tray to contain any potential leaks or spills.

o Store Securely: Store the waste away from drains, heat sources, and areas of high traffic.[4]

[7]

Step 4: Final Disposal

e Do Not Dispose of On-Site: Under no circumstances should Quinmerac-13C6 or its
containers be disposed of in the regular trash, poured down the drain, or placed in a
biohazard bag.[16] This is illegal and environmentally harmful.

o Contact Your EHS Office: When your container is full or you have finished your project,
contact your institution's EHS office to arrange for a waste pickup. They are the only
personnel authorized to transport and consolidate hazardous waste for final disposal by a
licensed hazardous waste vendor.[6]

The logical flow for making a disposal decision can be visualized as follows:
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Caption: Decision workflow for Quinmerac-13C6 waste management.
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Emergency Procedures: Spill and Decontamination
Protocol

Accidents happen. A clear and rehearsed spill response plan is essential.

For a Small Spill (e.g., a few milliliters or grams):

Alert Personnel: Immediately alert others in the vicinity.

o Don PPE: At a minimum, wear two pairs of nitrile gloves, a lab coat, and safety glasses or
goggles.

o Contain the Spill: Cover the spill with an inert absorbent material like vermiculite, sand, or a
chemical spill pillow.[4] Do not use paper towels on a liquid spill, as this can increase the rate
of evaporation.

e Collect the Waste: Carefully scoop the absorbed material into your designated Quinmerac-
13C6 hazardous waste container.

» Decontaminate: Wipe the spill area with a towel wetted with a detergent and water solution.
[4] Follow with a clean water rinse. All cleaning materials must also be disposed of as
hazardous waste.

For a Large Spill:

Evacuate: Evacuate the immediate area.

Alert: Alert your supervisor and contact your institution's EHS emergency line immediately.

Secure the Area: If it is safe to do so, close the doors to the lab to contain any vapors.

Do Not Attempt to Clean Up: A large spill requires a professional response from a trained
hazmat team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. moravek.com [moravek.com]

2. How to Dispose the Waste from Isotope Labeling [bocsci.com]

3. ehs.umich.edu [ehs.umich.edu]

4. images.thdstatic.com [images.thdstatic.com]

5. Quinmerac | C11H8CINO2 | CID 91749 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b564248?utm_src=pdf-body
https://www.benchchem.com/product/b564248?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://images.thdstatic.com/catalog/pdfImages/20/2075e6bd-fed8-49d5-8241-a342bf39bcb4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Quinmerac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 6. wynnstay.co.uk [wynnstay.co.uk]

e 7. agro.basf.se [agro.basf.se]

8. voluntaryinitiative.org.uk [voluntaryinitiative.org.uk]

e 9. Metazachlor and Quinmerac Stewardship - FAQs [agricentre.basf.co.uk]
e 10. download.basf.com [download.basf.com]

e 11. epa.gov [epa.gov]

e 12. The Law on Pesticide Wastes — Pesticide Environmental Stewardship
[pesticidestewardship.org]

o 13. Are All Pesticides RCRA Universal Waste? | Lion Technology [lion.com]

e 14. Pesticides and the RCRA: Resource Conservation and Recovery Act
[cms.ctahr.hawaii.edu]

e 15. epa.gov [epa.gov]
e 16. epa.gov [epa.gov]
e 17. agilent.com [agilent.com]

 To cite this document: BenchChem. [Foundational Knowledge: Understanding Your
Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564248#quinmerac-13c6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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